Cas no 686708-68-9 (3-(1H-Benzo[d]imidazol-1-yl)benzoic acid)

• Product Name: 3-(1H-Benzo[d]imidazol-1-yl)benzoic acid
• CAS No: 686708-68-9
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD18206397
• CID: 836408
• PubChem ID: 5328440
• Update Time: 2025-04-19

3-(1H-Benzo[d]imidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzo[d]imidazol-1-yl)benzoic acid
• 3-(1H-1,3-benzodiazol-1-yl)benzoic acid
• 3-(1H-Benzimidazol-1-yl)benzoic acid
• Benzoic acid, 3-(1H-benzimidazol-1-yl)-
• BDBM3812
• 1-Phenylbenzimidazole deriv. 29
• 686708-68-9
• 3-(benzimidazol-1-yl)benzoic acid
• CHEMBL150575
• AKOS013257353
• SCHEMBL1354830

• MDL： MFCD18206397
• Inchi： 1S/C14H10N2O2/c17-14(18)10-4-3-5-11(8-10)16-9-15-12-6-1-2-7-13(12)16/h1-9H,(H,17,18)
• InChI Key： JGRMSAIUGUVHHM-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12